Cas no 2229279-01-8 (2-(quinoxalin-2-yl)propanal)

• Product Name: 2-(quinoxalin-2-yl)propanal
• CAS No: 2229279-01-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6541579
• PubChem ID: 165640935
• Update Time: 2025-07-18

2-(quinoxalin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(quinoxalin-2-yl)propanal
• 2229279-01-8
• EN300-1822481

• Inchi： 1S/C11H10N2O/c1-8(7-14)11-6-12-9-4-2-3-5-10(9)13-11/h2-8H,1H3
• InChI Key： BGFWXRJSSOVHTH-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8Ų

Additional information on 2-(quinoxalin-2-yl)propanal

Comprehensive Overview of 2-(quinoxalin-2-yl)propanal (CAS No. 2229279-01-8): Properties, Applications, and Industry Insights

2-(quinoxalin-2-yl)propanal (CAS No. 2229279-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique quinoxaline backbone. This heterocyclic aldehyde derivative is characterized by its molecular formula C11H10N2O, with a molecular weight of 186.21 g/mol. The compound's structural features, including its reactive aldehyde group and electron-rich quinoxaline ring, make it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for quinoxaline derivatives in drug discovery, particularly for their potential as kinase inhibitors and antimicrobial agents. Researchers are actively exploring 2-(quinoxalin-2-yl)propanal as a precursor for developing novel small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery systems. The compound's structure-activity relationship (SAR) is particularly intriguing to medicinal chemists investigating cancer immunotherapy approaches.

From a synthetic chemistry perspective, CAS No. 2229279-01-8 demonstrates remarkable reactivity in condensation reactions, enabling the formation of Schiff bases and other nitrogen-containing heterocycles. This property has made it valuable for creating fluorescent probes used in bioimaging applications - a hot topic in diagnostic technology development. The compound's photophysical properties are currently being optimized for use in OLED materials and molecular sensors.

The agrochemical industry has shown increasing interest in 2-(quinoxalin-2-yl)propanal derivatives for developing next-generation crop protection agents. Its structural motifs appear promising for creating environmentally friendly pesticides with reduced ecological persistence - addressing the global push for sustainable agriculture solutions. Several patent applications have emerged featuring this compound as a key intermediate for plant growth regulators.

Analytical characterization of 2229279-01-8 typically involves HPLC purification and confirmation via NMR spectroscopy (both ¹H and ¹³C) and mass spectrometry. The compound exhibits moderate solubility in common organic solvents like DMSO and dichloromethane, but limited water solubility, which influences its formulation development strategies. Stability studies indicate proper storage under inert atmosphere at 2-8°C is recommended for long-term preservation.

In material science applications, researchers are investigating 2-(quinoxalin-2-yl)propanal as a building block for coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a multidentate ligand makes it particularly valuable for designing porous materials with potential applications in gas storage and molecular separation technologies. These developments align with the growing focus on carbon capture materials in climate change mitigation efforts.

The commercial availability of CAS 2229279-01-8 remains limited to specialized fine chemical suppliers, with most transactions occurring at milligram to gram scales for research purposes. Current market analysis suggests increasing procurement from contract research organizations (CROs) engaged in fragment-based drug discovery programs. The compound's price point reflects its status as a high-value research chemical rather than a bulk industrial material.

Environmental and safety assessments of 2-(quinoxalin-2-yl)propanal indicate it requires standard laboratory handling precautions, with no extraordinary hazards reported. However, as with many aldehyde-containing compounds, proper ventilation controls and personal protective equipment (PPE) are recommended during manipulation. The compound's biodegradation profile and ecotoxicological data remain areas of active investigation as part of broader green chemistry initiatives.

Future research directions for 2229279-01-8 are likely to focus on expanding its utility in click chemistry applications and as a scaffold for proteolysis targeting chimeras (PROTACs) - one of the most exciting frontiers in drug discovery technology. The compound's structural modularity positions it well for these cutting-edge applications that demand precise molecular recognition capabilities. Additionally, its potential in catalysis as a ligand for transition metal complexes warrants further exploration.